Cas no 379-94-2 (3H-Pyrazol-3-one,4,4'-(1-methylethylidene)bis[2-(4-fluorophenyl)-1,4-dihydro-5-methyl- (9CI))

• Product Name: 3H-Pyrazol-3-one,4,4'-(1-methylethylidene)bis[2-(4-fluorophenyl)-1,4-dihydro-5-methyl- (9CI)
• CAS No: 379-94-2
• MF: C₂₃H₂₂F₂N₄O₂
• MW: 424.443192005157
• CID: 323205
• PubChem ID: 223127
• Update Time: 2025-04-19

3H-Pyrazol-3-one,4,4'-(1-methylethylidene)bis[2-(4-fluorophenyl)-1,4-dihydro-5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-4-[2-[1-(4-fluorophenyl)-3-methyl-5-oxo-4H-pyrazol-4-yl]propan-2-yl]-5-methyl-4H-pyrazol-3-one
• 4,4'-propane-2,2-diylbis[2-(4-fluorophenyl)-5-methyl-2,4-dihydro-3h-pyrazol-3-one]
• AC1L5CBO
• AC1Q4NT7
• AG-K-29752
• AR-1F8149
• CTK4H9112
• NSC10371
• NSC-10371
• DTXSID00278868
• 379-94-2
• 3H-Pyrazol-3-one,4,4'-(1-methylethylidene)bis[2-(4-fluorophenyl)-1,4-dihydro-5-methyl- (9CI)

• Inchi： 1S/C23H22F2N4O2/c1-13-19(21(30)28(26-13)17-9-5-15(24)6-10-17)23(3,4)20-14(2)27-29(22(20)31)18-11-7-16(25)8-12-18/h5-12,19-20H,1-4H3
• InChI Key： SVHPQXIVBVEPAH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C(C(C)=N1)C(C)(C)C1C(N(C2C=CC(=CC=2)F)N=C1C)=O)=O

Computed Properties

• Exact Mass: 424.17100
• Monoisotopic Mass: 424.17108228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65.3Ų

Experimental Properties

• PSA: 65.34000
• LogP: 3.36980